3-[1-(5-Methylfuran-3-carbonyl)piperidin-3-yl]propanoic acid

• IUPAC Name: 3-[1-(5-methylfuran-3-carbonyl)piperidin-3-yl]propanoic acid
• InChI: InChI=1S/C14H19NO4/c1-10-7-12(9-19-10)14(18)15-6-2-3-11(8-15)4-5-13(16)17/h7,9,11H,2-6,8H2,1H3,(H,16,17)
• InChI Key: DLZRXTLAEUKPDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CO1)C(=O)N2CCCC(C2)CCC(=O)O
• Molecular Formula: C14H19NO4
• Molecular Weight: 265.30 g/mol

Description

3-[1-(5-Methylfuran-3-carbonyl)piperidin-3-yl]propanoic acid, also known as MFP3, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MFP3 is a piperidine derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Scientific Research Applications

3-[1-(5-Methylfuran-3-carbonyl)piperidin-3-yl]propanoic acid has been studied for its potential applications in various fields, including neuroscience, medicinal chemistry, and drug discovery. In neuroscience, this compound has been shown to inhibit the reuptake of dopamine and norepinephrine, which are neurotransmitters involved in reward and motivation pathways. In medicinal chemistry, this compound has been studied as a potential drug candidate for the treatment of depression, ADHD, and other psychiatric disorders. In drug discovery, this compound has been used as a lead compound for the development of novel drugs that target the dopamine and norepinephrine transporters.

Mechanism of Action

3-[1-(5-Methylfuran-3-carbonyl)piperidin-3-yl]propanoic acid acts as a potent inhibitor of the dopamine and norepinephrine transporters, which are responsible for the reuptake of these neurotransmitters from the synaptic cleft. By inhibiting the reuptake of dopamine and norepinephrine, this compound increases the levels of these neurotransmitters in the synaptic cleft, leading to increased activation of their respective receptors. This results in a cascade of downstream effects, including increased motivation, reward, and attention.
Biochemical and physiological effects:
This compound has been shown to have significant biochemical and physiological effects in various animal models. In rats, this compound has been shown to increase locomotor activity, increase the release of dopamine and norepinephrine in the prefrontal cortex and nucleus accumbens, and increase the expression of immediate early genes in the prefrontal cortex. In mice, this compound has been shown to increase the levels of dopamine and norepinephrine in the prefrontal cortex and striatum, and improve attentional performance in the 5-choice serial reaction time task.

Advantages and Limitations for Lab Experiments

3-[1-(5-Methylfuran-3-carbonyl)piperidin-3-yl]propanoic acid has several advantages for lab experiments, including its high potency and selectivity for the dopamine and norepinephrine transporters, its ability to cross the blood-brain barrier, and its well-characterized mechanism of action. However, this compound also has some limitations, including its potential toxicity and the need for specialized equipment and expertise to handle and administer the compound.

Future Directions

There are several future directions for the study of 3-[1-(5-Methylfuran-3-carbonyl)piperidin-3-yl]propanoic acid, including the development of novel analogs with improved pharmacokinetic and pharmacodynamic properties, the investigation of its effects on other neurotransmitter systems, and the exploration of its potential therapeutic applications in various psychiatric and neurological disorders. Additionally, further studies are needed to elucidate the long-term effects of this compound on behavior and cognition, as well as its potential for abuse and addiction.

Synthesis Methods

3-[1-(5-Methylfuran-3-carbonyl)piperidin-3-yl]propanoic acid can be synthesized using various methods, including the reaction of 5-methylfuran-3-carboxylic acid with piperidine and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of N-hydroxysuccinimide (NHS) and dimethylaminopyridine (DMAP). The reaction mixture is stirred at room temperature for several hours, and the resulting product is purified using column chromatography. Another method involves the reaction of 5-methylfuran-3-carboxylic acid with piperidine and 1,3-dicyclohexylcarbodiimide (DCC) in the presence of DMAP. The reaction mixture is stirred at room temperature for several hours, and the resulting product is purified using column chromatography.